Cas no 83588-43-6 (3-Pyridazinecarboxylicacid, 1-(4-chlorophenyl)-1,4-dihydro-6-methyl-4-oxo-, potassium salt (1:1))

3-Pyridazinecarboxylicacid, 1-(4-chlorophenyl)-1,4-dihydro-6-methyl-4-oxo-, potassium salt (1:1) structure
83588-43-6 structure
Product Name:3-Pyridazinecarboxylicacid, 1-(4-chlorophenyl)-1,4-dihydro-6-methyl-4-oxo-, potassium salt (1:1)
CAS No:83588-43-6
MF:C12H8ClKN2O3
MW:302.754822731018
CID:724724
PubChem ID:23667457
Update Time:2025-04-19

3-Pyridazinecarboxylicacid, 1-(4-chlorophenyl)-1,4-dihydro-6-methyl-4-oxo-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridazinecarboxylicacid, 1-(4-chlorophenyl)-1,4-dihydro-6-methyl-4-oxo-, potassium salt (1:1)
    • POTASSIUM 1-(4-CHLOROPHENYL)-6-METHYL-4-OXO-1,4-DIHYDROPYRIDAZINE-3-CARBOXYLATE
    • potassium 1-(4-chlorophenyl)-6-methyl-4-oxo-pyridazine-3-carboxylate
    • potassium,1-(4-chlorophenyl)-6-methyl-4-oxopyridazine-3-carboxylate
    • Q27272545
    • EPA Pesticide Chemical Code 119001
    • 3-Pyridazinecarboxylic acid, 1-(4-chlorophenyl)-1,4-dihydro-6-methyl-4-oxo-, potassium salt
    • CH-9701
    • FENRIDAZONE-POTASSIUM
    • RH 0007
    • 3-PYRIDAZINECARBOXYLIC ACID, 1-(4-CHLOROPHENYL)-1,4-DIHYDRO-6-METHYL-4-OXO-, POTASSIUM SALT (1:1)
    • Fenridazon-potassium [ISO]
    • Potassium 1-(4-chlorophenyl)-1,4-dihydro-6-methyl-4-oxopyridazine-3-carboxylate
    • potassium;1-(4-chlorophenyl)-6-methyl-4-oxopyridazine-3-carboxylate
    • RH-0007
    • UNII-9H0M3QC1SA
    • 3-Pyridazinecarboxylic acid, 1,4-dihydro-1-(4-chlorophenyl)-6-methyl-4-oxo-, potassium salt
    • 9H0M3QC1SA
    • 83588-43-6
    • SCHEMBL2691671
    • AKOS026745426
    • Fenridazon-potassium
    • Caswell No. 723J
    • Hybrex
    • CH 9701
    • Potassium 1-(p-chlorophenyl)-1,4-dihydro-6-methyl-4-oxopyridazine-3-carboxylate
    • Potassium1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate
    • Fenridazon potassium
    • 1,4-Dihydro-1-(4-chlorophenyl)-6-methyl-4-oxo-3-pyridazinecarboxylic acid potassium salt
    • Inchi: 1S/C12H9ClN2O3.K/c1-7-6-10(16)11(12(17)18)14-15(7)9-4-2-8(13)3-5-9;/h2-6H,1H3,(H,17,18);/q;+1/p-1
    • InChI Key: JERZDNVZTNNBNO-UHFFFAOYSA-M
    • SMILES: [K+].ClC1C=CC(=CC=1)N1C(C)=CC(C(C(=O)[O-])=N1)=O

Computed Properties

  • Exact Mass: 301.986052
  • Monoisotopic Mass: 301.986052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 442
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.8

Experimental Properties

  • Boiling Point: 453.4°C at 760 mmHg
  • Flash Point: 228°C
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